3,7-bis(3,5-dimethylphenyl)-12-hydroxy-4,5,6,7-tetrahydroiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocine 12-oxide

Specification

• Molecular Formula: C33H31O4P
• Molecular Weight: 522.6 g/mol
• IUPAC Name: 3,7-bis(3,5-dimethylphenyl)-12-hydroxy-4,5,6,7-tetrahydroiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocine 12-oxide
• Standard InChI: InChI=1S/C33H31O4P/c1-19-12-20(2)15-23(14-19)25-8-9-30-32-27(25)10-11-33(32)18-28(24-16-21(3)13-22(4)17-24)26-6-5-7-29(31(26)33)36-38(34,35)37-30/h5-9,12-17,28H,10-11,18H2,1-4H3,(H,34,35)
• Standard InChI Key: ZKNMSMHQEMRZSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C2CC34CCC5=C(C=CC(=C53)OP(=O)(OC6=CC=CC2=C46)O)C7=CC(=CC(=C7)C)C)C

Introduction

[3,7-Bis(3,5-dimethylphenyl)-12-hydroxy-4,5,6,7-tetrahydroiindeno7,1-de:1',7'-fg]dioxaphosphocine 12-oxide is a complex organic compound belonging to the class of dioxaphosphocines. It features a unique arrangement of multiple aromatic rings and a phosphorus-containing heterocycle, which contributes to its diverse chemical properties and applications. This compound is particularly noted for its hydroxy and dioxaphosphine functionalities, enhancing its reactivity and stability.

Synthesis Methods

The synthesis of 3,7-bis(3,5-dimethylphenyl)-12-hydroxy-4,5,6,7-tetrahydroiindeno[7,1-de:1',7'-fg]dioxaphosphocine 12-oxide typically involves multi-step organic reactions. The primary method includes the formation of the dioxaphosphocine ring through cyclization reactions involving phosphorus precursors and aromatic compounds. These reactions often require specific conditions such as temperature control and the presence of catalysts to enhance reaction rates and yields.

Synthesis Steps

• Formation of Phosphorus Precursors: Preparation of phosphorus-containing compounds that will form the dioxaphosphocine ring.

• Cyclization Reaction: Combination of phosphorus precursors with aromatic compounds under controlled conditions to form the dioxaphosphocine backbone.

• Introduction of Hydroxy and Oxide Groups: Chemical modification to introduce the hydroxyl group at position 12 and the oxide group.

Applications and Research Findings

This compound has garnered interest in various scientific fields due to its potential applications in catalysis and materials science. Its unique chemical structure and reactivity make it suitable for further research into developing new materials or catalysts. Experimental studies have shown that the compound exhibits significant reactivity under acidic conditions, making it suitable for various synthetic applications.

Potential Applications Table

Application Area	Description
Catalysis	Potential use as a catalyst due to its reactivity
Materials Science	Contribution to the development of new materials with unique properties
Synthetic Chemistry	Utility in synthesizing complex organic compounds